N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-2-oxoimidazolidine-1-carboxamide

• IUPAC Name: N-[(2-methoxy-1,3-dihydroinden-2-yl)methyl]-2-oxoimidazolidine-1-carboxamide
• InChI: InChI=1S/C15H19N3O3/c1-21-15(8-11-4-2-3-5-12(11)9-15)10-17-14(20)18-7-6-16-13(18)19/h2-5H,6-10H2,1H3,(H,16,19)(H,17,20)
• InChI Key: DBKQVTWWJYVJBV-UHFFFAOYSA-N
• Canonical SMILES: COC1(CC2=CC=CC=C2C1)CNC(=O)N3CCNC3=O
• Molecular Formula: C15H19N3O3
• Molecular Weight: 289.33 g/mol

Description

N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-2-oxoimidazolidine-1-carboxamide, also known as MI2, is a small molecule inhibitor that has been shown to have potential in cancer therapy.

Mechanism of Action

N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-2-oxoimidazolidine-1-carboxamide inhibits the activity of MALT1 by binding to its active site. MALT1 is a protease that is involved in the activation of several signaling pathways that promote cell survival and proliferation. By inhibiting MALT1, N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-2-oxoimidazolidine-1-carboxamide disrupts these pathways and induces cell death in cancer cells.
Biochemical and Physiological Effects:
N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-2-oxoimidazolidine-1-carboxamide has been shown to induce apoptosis in cancer cells and to sensitize cancer cells to chemotherapy. It has also been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-2-oxoimidazolidine-1-carboxamide has no significant effect on normal cells, indicating that it has a high degree of selectivity for cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-2-oxoimidazolidine-1-carboxamide is its high degree of selectivity for cancer cells. This makes it a promising candidate for cancer therapy, as it has the potential to kill cancer cells without affecting normal cells. However, N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-2-oxoimidazolidine-1-carboxamide is not without its limitations. It has a relatively short half-life, which can limit its effectiveness in vivo. Additionally, N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-2-oxoimidazolidine-1-carboxamide has poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-2-oxoimidazolidine-1-carboxamide research. One area of interest is the development of N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-2-oxoimidazolidine-1-carboxamide analogs with improved pharmacokinetic properties. Another area of interest is the investigation of N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-2-oxoimidazolidine-1-carboxamide in combination with other cancer therapies, such as chemotherapy and radiation therapy. Finally, the development of N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-2-oxoimidazolidine-1-carboxamide as a diagnostic tool for cancer detection is also an area of interest.

Synthesis Methods

The synthesis of N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-2-oxoimidazolidine-1-carboxamide involves the reaction of 2-methoxy-2,3-dihydroindene with the appropriate amine and isocyanate. The reaction proceeds through a one-pot multicomponent reaction that results in the formation of the desired product. The yield of N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-2-oxoimidazolidine-1-carboxamide is typically high, and the purity can be achieved through standard purification techniques.

Scientific Research Applications

N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-2-oxoimidazolidine-1-carboxamide has been studied extensively for its potential in cancer therapy. It has been shown to inhibit the activity of the oncoprotein MALT1, which is involved in the development and progression of several types of cancer. N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-2-oxoimidazolidine-1-carboxamide has also been shown to induce apoptosis in cancer cells and to sensitize cancer cells to chemotherapy.